Cas no 28622-70-0 (4,5-Pyrenediol,4,5-dihydro-)

• Product name: 4,5-Pyrenediol,4,5-dihydro-
• CAS No: 28622-70-0
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 260296
• PubChem ID: 147285

4,5-Pyrenediol,4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyrenediol,4,5-dihydro-
• 4,5-dihydropyrene-4,5-diol
• 4,5-Dihydro-4,5-pyrenediol
• SCHEMBL2935054
• 4,5-Pyrenediol, 4,5-dihydro-
• 28622-70-0
• DTXSID00951285
• 4,5-dihydro-4,5-dihydroxypyrene

• Inchi： InChI=1S/C16H12O2/c17-15-11-5-1-3-9-7-8-10-4-2-6-12(16(15)18)14(10)13(9)11/h1-8,15-18H
• InChI Key： NIUGQCSXPHANNG-UHFFFAOYSA-N
• SMILES： OC1C(O)C2=CC=CC3C=CC4C=CC=C1C=4C2=3

Computed Properties

• Exact Mass: 236.08376
• Monoisotopic Mass: 236.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 2.5

Experimental Properties

• Density: 1.449
• Boiling Point: 481.2°Cat760mmHg
• Flash Point: 239.6°C
• Refractive Index: 1.847
• PSA: 40.46